Cas no 67293-59-8 (4-{butyl[2-(4-hydroxyphenyl)-1-methylethyl]amino}butyl 3,4,5-trimethoxybenzoate)

4-{butyl[2-(4-hydroxyphenyl)-1-methylethyl]amino}butyl 3,4,5-trimethoxybenzoate structure
67293-59-8 structure
Product Name:4-{butyl[2-(4-hydroxyphenyl)-1-methylethyl]amino}butyl 3,4,5-trimethoxybenzoate
CAS No:67293-59-8
MF:C27H39NO6
MW:473.601668596268
CID:1715251
PubChem ID:3051171
Update Time:2025-04-21

4-{butyl[2-(4-hydroxyphenyl)-1-methylethyl]amino}butyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-{butyl[2-(4-hydroxyphenyl)-1-methylethyl]amino}butyl 3,4,5-trimethoxybenzoate
    • 3,4,5-Trimethoxybenzoic acid 4-[N-butyl-N-(4-hydroxy-α-methylphenethyl)amino]butyl ester
    • 4-[butyl-[1-(4-hydroxyphenyl)propan-2-yl]amino]butyl 3,4,5-trimethoxybenzoate
    • BRN 2791839
    • 67293-59-8
    • 4-(2-(N-Butyl-N-(4-(3,4,5-trimethoxybenzoyloxy)butyl)amino)propyl)phenol
    • DTXSID30986545
    • Phenol, 4-(2-(N-butyl-N-(4-(3,4,5-trimethoxybenzoyloxy)butyl)amino)propyl)-
    • 4-{Butyl[1-(4-hydroxyphenyl)propan-2-yl]amino}butyl 3,4,5-trimethoxybenzoate
    • Inchi: 1S/C27H39NO6/c1-6-7-14-28(20(2)17-21-10-12-23(29)13-11-21)15-8-9-16-34-27(30)22-18-24(31-3)26(33-5)25(19-22)32-4/h10-13,18-20,29H,6-9,14-17H2,1-5H3
    • InChI Key: ZDZIJSNEAPLQJU-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CCCCN(CCCC)C(C)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 473.27787
  • Monoisotopic Mass: 473.27773796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 16
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 77.5Ų

Experimental Properties

  • PSA: 77.46
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